(E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H25N5O4/c1-31-19-9-5-16(14-20(19)32-2)6-10-21(29)25-12-13-27-23(30)28(18-7-8-18)22(26-27)17-4-3-11-24-15-17/h3-6,9-11,14-15,18H,7-8,12-13H2,1-2H3,(H,25,29)/b10-6+
• InChI Key: OTNHAUUABCETIL-UXBLZVDNSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4)OC
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol

Description

(E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(3,4-dimethoxyphenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Copolymerization and Degradation Studies:

• A study explored the copolymerization kinetics of poly(acrylonitrile-ran-2-ethenyl-pyridine) and examined the apparent activation energy for the degradation of the copolymer. This research could provide insights into the stability and degradation behavior of polymers that might include similar compounds (Chen Hou et al., 2008).

Synthesis of Heterocyclic Compounds:

• Another study reported on the synthesis of substituted pyrroles through a Ru(II)-catalyzed coupling of alkynes with enamides, highlighting a method that could potentially be applied to the synthesis of complex molecules like the one (K. Murugan & Shiuh‐Tzung Liu, 2013).
• The reactivity of [1,2,3]Triazolo[1,5-a]pyridines as 1,3-dipoles was investigated, revealing potential pathways for creating novel compounds with triazole and pyridine components (Rosa Adam et al., 2016).

Antibacterial and Anticancer Evaluation:

• Research on the synthesis and evaluation of 2-chloro-3-hetarylquinolines for antibacterial and anticancer properties might provide a basis for evaluating the bioactivity of related compounds (S. Bondock & Hanaa Gieman, 2015).

Novel Functional Acrylamides:

• A study on the synthesis of novel functional acrylamides, which are structurally similar to the compound , could provide insights into the synthesis and potential applications of such compounds in material science or biomedical research (Long Ling et al., 1999).